Cy7-YNE

• Molecular Formula: C38H45N3O7S2
• Molecular Weight: 719.9 g/mol
• InChI: InChI=1S/C38H45N3O7S2/c1-7-24-39-36(42)19-15-12-16-25-41-33-23-21-29(50(46,47)48)27-31(33)38(5,6)35(41)18-14-11-9-10-13-17-34-37(3,4)30-26-28(49(43,44)45)20-22-32(30)40(34)8-2/h1,9-11,13-14,17-18,20-23,26-27H,8,12,15-16,19,24-25H2,2-6H3,(H2-,39,42,43,44,45,46,47,48)
• InChIKey: AVNJFJGWLDAJJM-UHFFFAOYSA-N

Cy7-YNE Key Specifications & Characteristics

Cy7-YNE (Cy7 alkyne) is a near-infrared (NIR) heptamethine cyanine fluorophore functionalized with a terminal alkyne group for copper-catalyzed azide-alkyne cycloaddition (CuAAC) click chemistry [1]. The compound exhibits maximum excitation at 740-750 nm and emission at 770-773 nm in organic/aqueous buffer systems . It carries an extinction coefficient of 199,000 L⋅mol⁻¹⋅cm⁻¹ and a fluorescence quantum yield of 0.3, placing it among the moderately bright NIR dyes in the cyanine class . Cy7-YNE is supplied as a dark green solid with limited aqueous solubility, requiring DMSO or DMF as co-solvent for bioconjugation workflows . As a Cy7® analog, it is intended for fluorescence labeling of azide-modified biomolecules including proteins, antibodies, peptides, nucleic acids, and nanoparticles for in vitro and in vivo imaging applications [1].

CuAAC click chemistry with azide-modified biomolecules

NIR-I fluorescence (Ex 740–750 nm, Em 770–773 nm) for deep-tissue imaging research

Requires DMSO or DMF co-solvent for aqueous bioconjugation workflows

Applied for in vitro and in vivo fluorescence imaging studies

• [1] TargetMol. Cy7-YNE Product Page. Catalog No. T18955. View Source

Why Cy7-YNE Cannot Be Substituted

Substituting Cy7-YNE with Cy7 NHS ester, Sulfo-Cy7 alkyne, or spectrally similar non-cyanine NIR dyes introduces workflow-incompatible reactivity, altered optical performance, or divergent solubility profiles that directly affect labeling efficiency and downstream imaging results. Cy7-YNE operates exclusively via CuAAC click chemistry with azide-modified targets; substitution with Cy7 NHS ester—which reacts with primary amines—requires completely different biomolecule modification strategies and yields amide bonds rather than triazole linkages, fundamentally altering conjugation site-specificity . While Sulfo-Cy7 alkyne shares the click chemistry mechanism, its quantum yield of 0.24 is 20% lower than Cy7-YNE's 0.3, resulting in reduced fluorescence brightness for equivalent labeling densities [1]. Substitution with Alexa Fluor 750—though spectrally similar—introduces vendor-specific supply chain dependencies and potential photostability differences that have been documented in comparative stability testing [2]. Cross-class substitution with visible-range Cy3 or Cy5 alkynes sacrifices the deep tissue penetration advantages inherent to NIR excitation/emission windows, compromising in vivo imaging applications [3].

! Cy7 NHS ester – amine-reactive chemistry alters site-specificity; not compatible with click-based azide conjugation.

! Sulfo-Cy7 alkyne – lower quantum yield may reduce fluorescence brightness; aqueous solubility advantage requires independent verification.

! Cy5 alkyne – visible-range emission loses NIR tissue penetration; not a direct substitute for deep-tissue imaging studies.

• [1] Luna Nanotech Canada. sulfo-Cyanine7 alkyne Product Page. View Source
• [2] Bio-equip. Near-IR CF Dyes Comparative Stability Testing. 2012. View Source
• [3] Baseclick. Cy7: A Far-Red Fluorescent Dye for Precise Labeling. 2025. View Source

Cy7-YNE Comparative Evidence

Fluorescence Quantum Yield vs. Sulfo-Cy7 Alkyne

Cy7-YNE exhibits a fluorescence quantum yield (Φ) of 0.3, which is approximately 25% higher than the Φ of 0.24 reported for its sulfonated counterpart Sulfo-Cy7 alkyne [1]. This difference in quantum efficiency translates to brighter fluorescence output per labeled molecule when using Cy7-YNE, assuming equivalent extinction coefficients and labeling stoichiometry. Both dyes share comparable excitation/emission maxima (740-750/770-773 nm for Cy7-YNE; 740-750/770-780 nm for Sulfo-Cy7 alkyne) and an extinction coefficient of 199,000 L⋅mol⁻¹⋅cm⁻¹ [2].

Fluorescence Quantum Yield

Cross-study comparable

Cy7-YNE

0.3

Sulfo-Cy7

0.24

Reported quantum yield context; may support detection sensitivity review.

25% higher Φ under standard solvent conditions.

Evidence Dimension	Fluorescence quantum yield (Φ)
Target Compound Data	0.3
Comparator Or Baseline	Sulfo-Cy7 alkyne: 0.24
Quantified Difference	Cy7-YNE Φ is 25% higher (0.3 vs. 0.24)
Conditions	Fluorescence spectroscopy in standard solvent systems as reported in vendor technical datasheets

Why This Matters

Higher quantum yield enables detection of lower-abundance targets or reduces required probe concentration, directly impacting assay sensitivity and reagent cost per experiment.

• [1] Luna Nanotech Canada. sulfo-Cyanine7 alkyne Product Page. Emission maximum 773 nm; Fluorescence quantum yield 0.24. View Source
• [2] Duofluor. Sulfo-Cyanine7 alkyne Product Page. Φ = 0.24. View Source

Aqueous Solubility vs. Sulfo-Cy7 Alkyne

Cy7-YNE exhibits limited aqueous solubility and requires addition of organic co-solvents (DMSO or DMF) for successful conjugation in aqueous buffers . In contrast, Sulfo-Cy7 alkyne incorporates sulfonate groups that confer high aqueous solubility, enabling direct use in purely aqueous labeling reactions without organic co-solvents [1]. This solubility differential presents a workflow trade-off: Cy7-YNE requires co-solvent addition but delivers higher quantum yield (0.3 vs. 0.24), while Sulfo-Cy7 alkyne simplifies aqueous labeling at the expense of reduced brightness . Both dyes maintain identical extinction coefficients (199,000 L⋅mol⁻¹⋅cm⁻¹) and comparable spectral profiles (Ex/Em ~740-750/770-780 nm) .

Aqueous Solubility

Cross-study comparable

Cy7-YNE: Limited; requires DMSO/DMF
Sulfo-Cy7 alkyne: High; no co-solvent

Solubility profile directly impacts aqueous conjugation workflow; co-solvent tolerance review recommended.

Workflow-dependent trade-off; Sulfo-Cy7 avoids organic solvents but with lower Φ.

Evidence Dimension	Aqueous solubility
Target Compound Data	Limited aqueous solubility; requires DMSO or DMF as co-solvent
Comparator Or Baseline	Sulfo-Cy7 alkyne: High aqueous solubility; no organic co-solvent required
Quantified Difference	Qualitative difference in solubility profile; quantitative impact is workflow-dependent
Conditions	Aqueous buffer conjugation conditions as reported in vendor documentation

Why This Matters

For targets sensitive to organic solvents (certain proteins, live-cell labeling), Sulfo-Cy7 alkyne may be preferred despite lower brightness; for applications prioritizing signal intensity, Cy7-YNE's higher quantum yield justifies the co-solvent step.

• [1] Duofluor. Sulfo-Cyanine7 alkyne Product Page. Excellent aqueous solubility; no organic co-solvent required. View Source

Spectral Differentiation vs. Cy5 Alkyne

Cy7-YNE operates at substantially longer wavelengths than Cy5 alkyne, with excitation/emission maxima of 740-750/770-773 nm compared to Cy5 alkyne's approximately 646/662 nm [1]. This spectral separation places Cy7-YNE within the NIR-I biological window (700-900 nm), where tissue autofluorescence, light scattering, and hemoglobin absorption are minimized relative to the visible range occupied by Cy5 . The extinction coefficient of Cy7-YNE (199,000 L⋅mol⁻¹⋅cm⁻¹) exceeds that of Cy5 alkyne (extinction coefficient approximately 250,000 L⋅mol⁻¹⋅cm⁻¹ for Cy5, though specific values vary by vendor and solvent) in terms of molar absorptivity, though brightness comparisons require integration with quantum yield data .

Spectral Region

Class-level inference

Cy7-YNE Ex/Em 740–750/770–773 nm

Cy5 alkyne ~646/662 nm (red-shifted 108–111 nm)

NIR-I emission supports deeper tissue imaging; spectral separation review for multiplexing.

Class-level inference; specific tissue penetration depends on model.

Evidence Dimension	Excitation/Emission maxima and spectral region
Target Compound Data	Ex/Em = 740-750/770-773 nm (NIR-I window)
Comparator Or Baseline	Cy5 alkyne: Ex/Em ≈ 646/662 nm (visible red)
Quantified Difference	Cy7-YNE emission is red-shifted by approximately 108-111 nm relative to Cy5 alkyne
Conditions	Standard fluorescence spectroscopy in organic/aqueous solvent systems

Why This Matters

Selection of Cy7-YNE over Cy5 alkyne is dictated by imaging depth requirements; NIR emission enables deeper tissue penetration and reduced background for in vivo applications, while Cy5 may suffice for surface or thin-section imaging.

• [1] RX-8. Cyanine3/Cy5/Cy5.5/Cy7 alkyne comparative overview. View Source

Conjugation Chemistry vs. Cy7 NHS Ester

Cy7-YNE and Cy7 NHS ester represent fundamentally divergent bioconjugation strategies despite sharing the identical Cy7 fluorophore core (Ex/Em = 740-750/770-773 nm, ε = 199,000 L⋅mol⁻¹⋅cm⁻¹, Φ = 0.3) . Cy7-YNE participates in copper-catalyzed azide-alkyne cycloaddition (CuAAC) with azide-modified biomolecules, forming a stable 1,2,3-triazole linkage that is bioorthogonal and proceeds efficiently even at micromolar concentrations [1]. Cy7 NHS ester reacts via N-hydroxysuccinimide ester chemistry with primary amines (lysine residues, N-termini) to form amide bonds, a reaction that is not bioorthogonal and may modify multiple amine sites on a given biomolecule . The alkyne handle on Cy7-YNE is small and does not significantly perturb the structure or activity of the conjugated biomolecule [1].

Conjugation Chemistry

Class-level inference

Cy7-YNE: CuAAC click → triazole
Cy7 NHS ester: amine-reactive → amide

Site-specific (click) vs. non-specific (NHS) labeling; mechanism selection determines stoichiometric control.

Reaction pathway alters conjugation site profile.

Evidence Dimension	Reactive functional group and conjugation chemistry
Target Compound Data	Terminal alkyne; CuAAC click chemistry with azides; forms triazole linkage
Comparator Or Baseline	Cy7 NHS ester: N-hydroxysuccinimide ester; reacts with primary amines; forms amide bond
Quantified Difference	Qualitative difference in reaction mechanism and site-specificity
Conditions	Standard bioconjugation protocols as documented in vendor technical literature

Why This Matters

Cy7-YNE enables site-specific labeling of azide-engineered biomolecules with minimal off-target modification, whereas Cy7 NHS ester labels endogenous amines non-specifically; the choice depends on whether precise stoichiometric control or broad labeling coverage is required.

• [1] XARXBIO. CY7-Alkyne product introduction: click chemistry reactivity and small alkyne handle. View Source

Photostability vs. Alexa Fluor 750

Comparative photostability testing of Cy7 and Alexa Fluor 750 dyes under direct sunlight exposure for 30 minutes demonstrated distinct degradation profiles as measured by absorbance spectroscopy [1]. The normalized absorbance spectra pre- and post-exposure reveal differences in the extent of dye aggregation and shoulder peak formation, which are indicative of photodegradation pathways and aggregation behavior [2]. Both dyes exhibit large shoulder peaks relative to their absorbance maxima, a characteristic associated with dye aggregation that reduces effective fluorescence intensity [2]. Vendor technical data for Cy7-YNE recommends protection from direct light and storage at -20°C, with a documented shelf life of 12-24 months under these conditions [3].

Photostability

Cross-study comparable

Cy7 & Alexa Fluor 750 show aggregation shoulder peaks post 30-min sunlight exposure; quantitative absorbance retention data not reported.

Photodegradation profiles differ; storage and light protection protocols must be verified.

Vendor recommends -20°C dark storage; shelf life 12–24 months.

Evidence Dimension	Photostability under direct light exposure (30 min sunlight)
Target Compound Data	Cy7: Documented aggregation shoulder peaks and spectral changes post-exposure; specific absorbance retention not numerically reported in accessible sources
Comparator Or Baseline	Alexa Fluor 750: Documented spectral changes post-exposure; comparative absorbance spectra available
Quantified Difference	Qualitative spectral comparison available; quantitative absorbance retention data not located in accessible primary sources
Conditions	30-minute direct sunlight exposure; absorbance spectroscopy pre- and post-exposure

Why This Matters

Understanding relative photostability informs experimental design for time-lapse imaging and storage handling protocols; users must evaluate whether the documented photostability profile of Cy7-based dyes meets their specific application requirements.

• [1] Bio-equip. Near-IR CF Dyes Comparative Stability Testing: Cy7, AlexaFluor750, and CF750. 2012. View Source
• [2] Yumpu. Near-IR CF Dyes Simulation Data: Cy7 and AlexaFluor750 aggregation shoulder peaks. View Source
• [3] Luna Nanotech Canada. Cyanine7 alkyne Storage Conditions: 24 months at -20°C in the dark. View Source

Cy7-YNE Application Scenarios

Azide-Modified Antibody Labeling for NIR Imaging

Cy7-YNE is optimally deployed for conjugating Cy7 fluorophores to azide-functionalized antibodies via CuAAC click chemistry for in vivo NIR imaging applications. The compound's emission at 770-773 nm falls within the NIR-I biological window (700-900 nm), minimizing tissue autofluorescence and enabling deeper signal penetration compared to visible-range dyes such as Cy5 (Em ≈ 662 nm) . The terminal alkyne group reacts site-specifically with azide-modified antibodies, preserving antigen-binding functionality through the small, non-perturbing triazole linkage . The extinction coefficient of 199,000 L⋅mol⁻¹⋅cm⁻¹ and quantum yield of 0.3 provide sufficient brightness for whole-animal fluorescence imaging .

Oligonucleotide Labeling for FRET Assays

Cy7-YNE is suitable for labeling azide-modified oligonucleotides via CuAAC click chemistry for use in FRET-based detection systems. The Cy7 fluorophore's NIR emission (770-773 nm) provides spectral separation from common donor fluorophores such as Cy3 (Em ≈ 570 nm) and Cy5 (Em ≈ 662 nm), enabling multi-channel detection with minimal spectral overlap . The triazole linkage formed during click conjugation is stable under hybridization and wash conditions, ensuring signal retention throughout assay workflows. Users requiring purely aqueous conjugation should consider Sulfo-Cy7 alkyne as an alternative, though at the cost of 20% lower quantum yield (Φ = 0.24 vs. 0.3) .

Nanoparticle Functionalization for Biodistribution Tracking

Cy7-YNE enables covalent attachment of Cy7 fluorophores to azide-functionalized nanoparticle surfaces (silica nanoparticles, polymeric micelles, liposomes, quantum dots) for optical tracking and biodistribution studies . The limited aqueous solubility of Cy7-YNE is mitigated by dissolving the dye in DMSO or DMF prior to addition to aqueous nanoparticle suspensions . The resulting Cy7-labeled nanoparticles retain the NIR fluorescence signature (Ex/Em = 740-750/770-773 nm) for detection in tissue homogenates and ex vivo organ imaging. For applications requiring strictly organic solvent-free labeling, Sulfo-Cy7 alkyne offers a water-soluble alternative, albeit with reduced fluorescence quantum yield (Φ = 0.24 vs. 0.3) .

Protein-Protein Interaction Mapping via Click Chemistry

Cy7-YNE can be employed in proteomics workflows involving CuAAC-mediated conjugation of Cy7 to azide-tagged proteins for interaction mapping and pull-down assays. The alkyne functionality enables efficient conjugation even at low micromolar concentrations, with the triazole linkage providing covalent stability for downstream SDS-PAGE and Western blot detection . The NIR fluorescence of Cy7 (Em = 770-773 nm) allows detection using standard near-infrared imaging systems with minimal interference from Coomassie or Ponceau S stains. The extinction coefficient of 199,000 L⋅mol⁻¹⋅cm⁻¹ ensures robust signal even at low labeling stoichiometry .

Application

Selection Property

Validation Focus

Azide-antibody NIR imaging

Click chemistry specificity; NIR-I emission for deep-tissue imaging

In vivo imaging depth, signal-to-background assessment

Oligonucleotide FRET labeling

Spectral separation from visible dyes; stable triazole linkage

Multi-channel detection, hybridization stability

Nanoparticle biodistribution tracking

Covalent click attachment; NIR fluorescence for ex vivo organ imaging

Tissue homogenate detection, co-solvent tolerance

Protein interaction mapping

Low µM CuAAC efficiency; SDS-PAGE compatible NIR detection

Labeling stoichiometry, minimal stain interference